(4-Chloro-2-fluoro-5-propan-2-yloxyphenyl)hydrazine

• CAS No.: 91167-64-5
• Molecular Formula: C9H12ClFN2O
• Molecular Weight: 218.65 g/mol
• IUPAC Name: (4-chloro-2-fluoro-5-propan-2-yloxyphenyl)hydrazine
• InChI: InChI=1S/C9H12ClFN2O/c1-5(2)14-9-4-8(13-12)7(11)3-6(9)10/h3-5,13H,12H2,1-2H3
• InChI Key: VTVSBTRQHFFZAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)NN)F)Cl

Description

(4-Chloro-2-fluoro-5-propan-2-yloxyphenyl)hydrazine is a useful research compound. Its molecular formula is C9H12ClFN2O and its molecular weight is 218.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A stirred solution of 11.0 g (0.054 mole) of 4-chloro-2-fluoro-5-(1-methylethoxy)aniline and 50 mL of concentrated hydrochloric acid was cooled to 0° C. and a solution of 3.7 g (0.054 mole) of sodium nitrite in 15 mL of water was added dropwise. The reaction mixture temperature was not allowed to rise above 6° C. during the addition. Upon completion of addition the reaction mixture stirred at 0° C. for 30 minutes and a solution of 26.8 g (0.12 mole) of stannous chloride in 30 mL of concentrated hydrochloric acid was added dropwise. Upon completion of addition the reaction mixture was stirred at 0° C. for one hour then was filtered to collect a solid precipitate. The solid was slurried in 100 mL of aqueous 25% sodium hydroxide and collected by filtration to give 11.0 g of 4-chloro-2-fluoro-5-(1-methylethoxy)phenylhydrazine.